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Compound of Interest

Compound Name: Benzoylcholine chloride

Cat. No.: B1359953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

Benzoylcholine chloride (CAS Number: 2964-09-2). The following sections detail the

hazardous properties, necessary precautions, and emergency procedures for the safe use of

this compound in a laboratory setting.

Hazard Identification and Classification
Benzoylcholine chloride is classified as a hazardous substance.[1] It is harmful if swallowed,

in contact with skin, or if inhaled.[1] As a neurotoxin, it can cause somnolence, convulsions,

and respiratory depression.[2]

GHS Hazard Classification:
Acute Toxicity, Oral: Category 4[1]

Acute Toxicity, Dermal: Category 4[1]

Acute Toxicity, Inhalation: Category 4[1]

Signal Word: Warning

Hazard Statements:
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H302: Harmful if swallowed[1]

H312: Harmful in contact with skin[1]

H332: Harmful if inhaled[1]

Toxicological Data
Comprehensive toxicological data for Benzoylcholine chloride is not widely available in public

databases. The primary available quantitative measure is:

Route Species Value Reference

Intraperitoneal Mouse LD50: 49 mg/kg [2]

Further research is recommended to ascertain specific LD50 and LC50 values for oral, dermal,

and inhalation routes in other species.

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to strict safety protocols is mandatory when handling Benzoylcholine chloride to

minimize exposure risk.

Engineering Controls:
Work should be conducted in a well-ventilated laboratory.

A certified chemical fume hood is required for all procedures that may generate dust or

aerosols.

Personal Protective Equipment (PPE):
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Equipment Specification

Eye/Face Protection Chemical safety goggles or a face shield.

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber). A

lab coat or chemical-resistant apron should be

worn.

Respiratory Protection

A NIOSH-approved respirator with an

appropriate cartridge for organic vapors and

particulates is necessary if engineering controls

are insufficient or during spill cleanup.

General Hygiene Practices:
Avoid contact with eyes, skin, and clothing.[2]

Do not breathe dust.[2]

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

First Aid Measures
In the event of exposure, immediate action is critical.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.lewisu.edu/academics/biology/pdf/benzocholine_chloride.pdf
https://www.lewisu.edu/academics/biology/pdf/benzocholine_chloride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[2]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and copious

amounts of water for at least 15 minutes. Seek

medical advice.[2]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids. Seek immediate medical

attention.[2]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Storage and Disposal
Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

The compound is hygroscopic and should be protected from moisture.[2]

Store refrigerated.[2]

Disposal:

Dispose of waste in accordance with all applicable federal, state, and local environmental

regulations.

Experimental Workflows and Logical Relationships
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The following diagrams illustrate key workflows and logical relationships for the safe handling of

Benzoylcholine chloride.
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Caption: Standard Laboratory Handling Workflow for Benzoylcholine Chloride.
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Caption: First Aid Procedures for Benzoylcholine Chloride Exposure.

Experimental Protocols
Detailed experimental protocols for the toxicological studies cited are not publicly available.

However, a general protocol for handling Benzoylcholine chloride in a research setting would

involve the following steps:

Preparation:

A comprehensive risk assessment must be performed before any new procedure.

Ensure all necessary PPE is available and in good condition.

The chemical fume hood should be tested to ensure it is functioning correctly.

Prepare all necessary equipment and reagents within the fume hood.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1359953?utm_src=pdf-body-img
https://www.benchchem.com/product/b1359953?utm_src=pdf-body
https://www.benchchem.com/product/b1359953?utm_src=pdf-body-img
https://www.benchchem.com/product/b1359953?utm_src=pdf-body
https://www.benchchem.com/product/b1359953?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Handling:

The solid compound should be weighed out in the fume hood on a tared weigh boat.

To prepare a solution, the solvent should be added slowly to the solid in a suitable

container within the fume hood.

All manipulations of the stock solution and subsequent dilutions should be performed in

the fume hood.

Post-Experiment:

All surfaces and glassware that have come into contact with Benzoylcholine chloride
must be decontaminated.

All contaminated waste, including PPE, must be disposed of in a designated hazardous

waste container.

The work area should be thoroughly cleaned after the procedure is complete.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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